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Compound of Interest

Compound Name:
6-Methoxy-1H-indole-2-

carbaldehyde

CAS No.: 30464-93-8

Cat. No.: B1603512

Get Quote

Strategic Rationale & Application Context
The regioselective introduction of a formyl group at the C-3 position of the indole core is a

critical transformation in medicinal chemistry and natural product synthesis. Specifically, 6-

methoxy-1H-indole-3-carboxaldehyde serves as an indispensable building block for the

synthesis of complex bioactive molecules, including anticancer indolylisoxazoline analogues[1]

and structurally diverse hapalindole/fischerindole natural products[2].

While various acylation methods exist, the Vilsmeier-Haack formylation remains the most

robust, scalable, and regioselective method for electron-rich heterocycles[3]. By utilizing

Phosphorus oxychloride (POCl₃) and N,N-Dimethylformamide (DMF), this protocol ensures

high-yielding C-C bond formation under mild conditions.

Mechanistic Causality & Electronic Effects
To successfully execute and troubleshoot this reaction, one must understand the underlying

electronic causality:
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Electrophile Generation: DMF acts as both the solvent and the reactant. Upon the addition of

POCl₃, DMF is activated to form the Vilsmeier reagent (chloromethylene-N,N-

dimethylammonium chloride). This step is highly exothermic and requires strict kinetic control

(0°C).

Regioselective Nucleophilic Attack: The indole nitrogen lone pair delocalizes into the pyrrole

ring, making C-3 the most nucleophilic site. The presence of the 6-methoxy group donates

additional electron density via resonance, further stabilizing the intermediate Wheland

complex.

Hydrolysis: The initial reaction yields a stable iminium salt. Alkaline hydrolysis is strictly

required to convert this intermediate into the final aldehyde product.
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Mechanistic logic of the Vilsmeier-Haack formylation on 6-methoxy-1H-indole.

Quantitative Optimization Data
The following table summarizes the causal relationship between reagent stoichiometry,

temperature profiles, and the resulting yield/purity. Optimal conversion relies on a delicate
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balance: insufficient POCl₃ leads to incomplete conversion, while elevated temperatures

degrade the highly reactive Vilsmeier reagent.

Table 1: Yield & Purity Optimization for 6-Methoxy-1H-indole Formylation

POCl₃
(equiv.)

Temperatur
e Profile

Reaction
Time

Yield (%)
HPLC
Purity (%)

Phenomeno
logical
Observatio
n

1.2 0°C → RT 2.0 h 82 94.5

Incomplete

conversion of

starting

material.

2.0 0°C → RT 1.5 h 94 98.2

Optimal

conditions;

clean

precipitation.

2.0 0°C → 50°C 1.0 h 71 86.0

Tar formation;

thermal

degradation

of reagent.

3.0 0°C → RT 1.5 h 91 95.1

Excess

reagent

complicates

the alkaline

quench.

Self-Validating Experimental Protocol
This protocol is designed as a self-validating system. Do not proceed to the next step unless

the phenomenological validation checkpoints are met. The procedure is scaled for 10 mmol of

starting material.
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Step 1: Vilsmeier Reagent
POCl3 + DMF (0°C, 20 min)

Step 2: Substrate Addition
6-Methoxyindole in DMF (0°C)

Step 3: Reaction Maturation
Stir at RT (1-2 h)

Step 4: Alkaline Quenching
Ice-water + NaOH (pH 8-9)

Step 5: Product Isolation
Precipitation & Filtration

Click to download full resolution via product page

Experimental workflow for the Vilsmeier-Haack formylation of 6-methoxy-1H-indole.

Step 1: Preparation of the Vilsmeier Reagent
Action: Purge a 50 mL round-bottom flask with nitrogen and cool to 0°C using an ice-water

bath. Add 5.0 mL of anhydrous DMF. Slowly add POCl₃ (1.86 mL, 20.0 mmol, 2.0 equiv.)

dropwise over 10 minutes[2]. Stir for an additional 20 minutes at 0°C.

Causality: The reaction between DMF and POCl₃ is highly exothermic. Dropwise addition

prevents localized heating, which would otherwise cause the Vilsmeier reagent to

decompose into inactive dimethylamine derivatives.

Validation Checkpoint: The solution must transition from clear to a slightly viscous, pale

yellow liquid. If the solution turns dark brown, thermal degradation has occurred; discard and
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restart.

Step 2: Substrate Addition
Action: In a separate vial, dissolve 6-methoxy-1H-indole (1.47 g, 10.0 mmol) in 5.0 mL of

anhydrous DMF. Add this solution dropwise to the Vilsmeier reagent at 0°C over 15

minutes[2].

Causality: The 6-methoxy group makes the indole core exceptionally electron-rich. Rapid

addition can lead to uncontrolled exothermic spikes, promoting dimerization or

polymerization of the indole.

Step 3: Reaction Maturation
Action: Remove the ice bath. Allow the reaction mixture to slowly warm to room temperature

(20-25°C) and stir for 1.5 hours.

Validation Checkpoint (TLC): Monitor the reaction via TLC (Hexane:EtOAc 7:3). The starting

material (Rf ~0.6, blue fluorescence under UV) must be completely consumed. The

intermediate iminium salt is highly polar and will remain at the baseline.

Step 4: Alkaline Quenching & Hydrolysis
Action: Cool the reaction mixture back to 0°C. Carefully pour the mixture into 50 mL of

crushed ice. Slowly add a 2M NaOH solution dropwise until the pH reaches 8-9.

Causality: The reaction produces a stable iminium salt. Alkaline conditions are strictly

required to hydrolyze the iminium ion into the target aldehyde. Furthermore, neutralizing the

generated HCl and phosphoric acid byproducts drives the precipitation of the water-insoluble

product.

Validation Checkpoint (Critical): Verify the pH using indicator paper. If the pH remains acidic

(< 7), the product will remain trapped in the aqueous phase as a soluble iminium salt,

resulting in catastrophic yield loss. A thick, off-white to tan precipitate will form once pH 8 is

achieved.

Step 5: Isolation & Purification
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Action: Stir the basic suspension for 30 minutes at room temperature to ensure complete

hydrolysis. Filter the precipitate under vacuum, wash thoroughly with cold distilled water (3 ×

20 mL) to remove residual DMF and inorganic salts, and dry under high vacuum.

Result: The process typically yields 6-methoxy-1H-indole-3-carboxaldehyde as a tan/off-

white solid (>90% yield, >98% purity), which is generally pure enough for downstream

cascade biocatalysis or synthetic coupling without column chromatography[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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